Cas no 54631-38-8 (Propanoic acid, 2-bromo-, 1,1-dimethylethyl ester, (R)-)

• Product Name: Propanoic acid, 2-bromo-, 1,1-dimethylethyl ester, (R)-
• CAS No: 54631-38-8
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 354055
• PubChem ID: 12882377
• Update Time: 2025-04-19

Propanoic acid, 2-bromo-, 1,1-dimethylethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-bromo-, 1,1-dimethylethyl ester, (R)-
• (r)-(+)-2-bromo-propionic acid tert-butyl ester
• tert-Butyl (2R)-2-bromopropanoate
• DTXSID50512229
• CVAWKJKISIPBOD-RXMQYKEDSA-N
• (R)-tert-Butyl 2-bromopropanoate
• SCHEMBL6207363
• (R)-t-butyl 2-bromopropionate
• 54631-38-8

• Inchi： 1S/C7H13BrO2/c1-5(8)6(9)10-7(2,3)4/h5H,1-4H3/t5-/m1/s1
• InChI Key： CVAWKJKISIPBOD-RXMQYKEDSA-N
• SMILES： Br[C@H](C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 208.00989
• Monoisotopic Mass: 208.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3